3-(3,3,3-Trifluoro-1-propenyl)pyridine
Description
3-(3,3,3-Trifluoro-1-propenyl)pyridine, also known as TFP, is an organic compound that has gained significant attention in scientific research due to its unique properties. TFP is a pyridine derivative that contains a trifluoropropenyl group, which makes it a valuable synthetic intermediate for the preparation of various compounds. TFP has been extensively studied for its potential applications in medicinal chemistry, agriculture, and materials science.
Scientific Research Applications
- Application : TFPP is commonly used in residential and agricultural areas for pest control. It effectively targets a broad range of pests, including insects and arthropods .
- Application : Researchers have studied LTC’s hepatotoxicity by exposing rats to different doses. They found that LTC exposure led to oxidative stress and inflammation in the liver. Metabolites like 3-phenoxybenzoic acid (3-PBA) and 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethyl-cyclopropane carboxylic acid (CFMP) were identified as potential biomarkers for human biomonitoring .
- Application : It has been evaluated for its thermodynamic properties, which are essential for understanding its behavior in various processes .
- Application : Researchers have developed practical and efficient routes to synthesize fluorinated pyrethroids, including those containing TFPP. These compounds play a crucial role in pest management .
- Application : Detailed information about 3-(3,3,3-Trifluoro-1-propenyl)pyridine is available, supporting scientific research and technological advancements .
- Application : 3,3,3-Trifluoropropene undergoes radical telomerization with carbon tetrabromide (CBr₄), yielding regular telomers. These compounds have potential applications in materials science and polymer chemistry .
Insecticides and Pest Control
Liver Toxicity Assessment
Thermophysical Properties
Synthesis of Fluorinated Pyrethroids
Chemical Substance Information
Radical Telomerization
properties
IUPAC Name |
3-[(E)-3,3,3-trifluoroprop-1-enyl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3N/c9-8(10,11)4-3-7-2-1-5-12-6-7/h1-6H/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZUHAARILCZHPP-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C=CC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)/C=C/C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,3,3-Trifluoro-1-propenyl)pyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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